Cas no 1896965-85-7 ((3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone)

• Product Name: (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone
• CAS No: 1896965-85-7
• MF: C₁₁H₁₈F₂N₂O
• MW: 232.270229816437
• CID: 5719920
• PubChem ID: 116991437
• Update Time: 2025-05-22

(3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,3-difluoropiperidin-1-yl)-piperidin-3-ylmethanone
• (3,3-difluoropiperidin-1-yl)(piperidin-3-yl)methanone
• 1896965-85-7
• AKOS026708712
• A1-17818
• F1907-4251
• 3,3-difluoro-1-(piperidine-3-carbonyl)piperidine
• Methanone, (3,3-difluoro-1-piperidinyl)-3-piperidinyl-
• (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone

• Inchi： 1S/C11H18F2N2O/c12-11(13)4-2-6-15(8-11)10(16)9-3-1-5-14-7-9/h9,14H,1-8H2
• InChI Key： BAKGTBPEDUINMR-UHFFFAOYSA-N
• SMILES： FC1(CCCN(C(C2CNCCC2)=O)C1)F

Computed Properties

• Exact Mass: 232.13871953g/mol
• Monoisotopic Mass: 232.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 353.5±42.0 °C(Predicted)
• pka: 9.75±0.10(Predicted)

Additional information on (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone

Introduction to (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone (CAS No. 1896965-85-7)

The compound (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone (CAS No. 1896965-85-7) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically piperidine derivatives, which are widely studied due to their diverse biological activities and structural versatility.

Recent studies have highlighted the importance of (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone in drug discovery and development. Its unique structure, featuring a methanone group bridging two piperidine rings with fluorine substituents, makes it an intriguing target for researchers exploring novel therapeutic agents. The presence of fluorine atoms introduces electronic effects that can enhance the compound's stability and bioavailability, which are critical factors in drug design.

One of the most notable aspects of this compound is its potential as a building block for more complex molecules. By modifying the substituents on the piperidine rings or altering the methanone group, chemists can create derivatives with tailored properties. This modular approach has been leveraged in recent research to develop analogs with improved pharmacokinetic profiles and enhanced biological activity.

The synthesis of (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct this molecule efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis process.

From a pharmacological perspective, (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone has shown promise in several therapeutic areas. Preclinical studies suggest that it may exhibit anti-inflammatory, analgesic, or anti-cancer properties, depending on its structural modifications. Its ability to modulate key cellular pathways makes it a valuable tool for investigating disease mechanisms and developing targeted therapies.

In terms of chemical stability, this compound demonstrates remarkable resilience under various conditions. Its resistance to hydrolysis and oxidation is attributed to the electron-withdrawing effects of the fluorine atoms and the rigid structure of the piperidine rings. These properties not only enhance its shelf life but also make it suitable for use in demanding chemical environments.

The application of (3,3-Difluoropiperidin-1-yl)(piperidin-3-yl)methanone extends beyond pharmaceuticals into materials science and catalysis. Its unique electronic configuration allows it to act as a ligand in metal complexes, facilitating catalytic reactions in organic synthesis. This dual functionality underscores its versatility as a chemical entity with broad applicability.

Looking ahead, ongoing research aims to further elucidate the full potential of this compound. Collaborative efforts between chemists and biologists are paving the way for new insights into its mechanisms of action and therapeutic applications. As our understanding deepens, (3,3-Difluoropiperidin-1-yli)piperidine methanone is poised to play an increasingly important role in advancing scientific knowledge and improving human health.